Cas no 95186-47-3 (4-chloro-2-ethynyl-1-methoxybenzene)
95186-47-3 structure
Product Name:4-chloro-2-ethynyl-1-methoxybenzene
CAS No:95186-47-3
MF:C9H7ClO
MW:166.604281663895
MDL:MFCD11618083
CID:1986119
PubChem ID:23260703
Update Time:2025-04-21
4-chloro-2-ethynyl-1-methoxybenzene Chemical and Physical Properties
Names and Identifiers
-
- 4-chloro-2-ethynyl-1-methoxybenzene
- Benzene, 4-chloro-2-ethynyl-1-methoxy-
- Z1080385510
- SCHEMBL3042839
- AS-41799
- DA-00263
- A1-04203
- DTXSID70631688
- XH0494
- APAHTCMWFKAHJF-UHFFFAOYSA-N
- EN300-193445
- 5-Chloro-2-methoxyphenylacetylene
- MFCD11618083
- 4-Chloro-2-ethynyl-1-methoxy-benzene
- VDA18647
- 95186-47-3
- AKOS012334024
- DTXCID30582440
-
- MDL： MFCD11618083
- Inchi： 1S/C9H7ClO/c1-3-7-6-8(10)4-5-9(7)11-2/h1,4-6H,2H3
- InChI Key： APAHTCMWFKAHJF-UHFFFAOYSA-N
- SMILES： ClC1C=CC(=C(C#C)C=1)OC
Computed Properties
- Exact Mass: 166.0185425g/mol
- Monoisotopic Mass: 166.0185425g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 170
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 9.2Ų
4-chloro-2-ethynyl-1-methoxybenzene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C374165-10mg |
4-chloro-2-ethynyl-1-methoxybenzene |
95186-47-3 | 10mg |
$ 50.00 | 2022-04-01 | ||
| TRC | C374165-50mg |
4-chloro-2-ethynyl-1-methoxybenzene |
95186-47-3 | 50mg |
$ 185.00 | 2022-04-01 | ||
| TRC | C374165-100mg |
4-chloro-2-ethynyl-1-methoxybenzene |
95186-47-3 | 100mg |
$ 275.00 | 2022-04-01 | ||
| Alichem | A019090307-250mg |
4-Chloro-2-ethynyl-1-methoxybenzene |
95186-47-3 | 95% | 250mg |
$311.00 | 2023-08-31 | |
| Alichem | A019090307-1g |
4-Chloro-2-ethynyl-1-methoxybenzene |
95186-47-3 | 95% | 1g |
$792.54 | 2023-08-31 | |
| Fluorochem | 046012-250mg |
5-Chloro-2-methoxyphenylacetylene |
95186-47-3 | 95% | 250mg |
￡350.00 | 2022-02-28 | |
| Fluorochem | 046012-1g |
5-Chloro-2-methoxyphenylacetylene |
95186-47-3 | 95% | 1g |
￡875.00 | 2022-02-28 | |
| Enamine | EN300-193445-0.05g |
4-chloro-2-ethynyl-1-methoxybenzene |
95186-47-3 | 95% | 0.05g |
$155.0 | 2023-09-17 | |
| Enamine | EN300-193445-0.1g |
4-chloro-2-ethynyl-1-methoxybenzene |
95186-47-3 | 95% | 0.1g |
$232.0 | 2023-09-17 | |
| Enamine | EN300-193445-0.25g |
4-chloro-2-ethynyl-1-methoxybenzene |
95186-47-3 | 95% | 0.25g |
$331.0 | 2023-09-17 |
4-chloro-2-ethynyl-1-methoxybenzene Related Literature
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1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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